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Compound of Interest

Compound Name: p-Decylaminophenol

Cat. No.: B15580414

Get Quote

A Comparative Guide to the Meta-analysis of p-Alkylaminophenols in Preclinical Research

This guide provides a meta-analysis of published studies on p-alkylaminophenols, focusing on

their comparative efficacy and mechanisms of action in anticancer, antioxidant, and

melanogenesis-inhibiting applications. The information is intended for researchers, scientists,

and drug development professionals.

Data Presentation
Table 1: Cytotoxicity of p-Alkylaminophenols in Cancer
Cell Lines
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Compound Cancer Cell Line IC50 (µM) Reference

2-((3,4-

dihydroquinolin-1(2H)-

yl)(p-

tolyl)methyl)phenol

U2OS

(Osteosarcoma)
36.6 [1]

2-(indolin-1-

yl(aryl)methyl)-4-

nitrophenol derivatives

U2OS, MG-65, HEK-

293T
66-88 [1]

p-

dodecylaminophenol

MCF-7, MCF-7/Adr(R)

(Breast), DU-145

(Prostate), HL60

(Leukemia)

Potent, chain length-

dependent
[2]

p-decylaminophenol

MCF-7, MCF-7/Adr(R)

(Breast), DU-145

(Prostate), HL60

(Leukemia)

Potent, chain length-

dependent
[2]

N-(4-

hydroxyphenyl)dodec

ananamide

MCF-7, MCF-7/Adr(R)

(Breast), DU-145

(Prostate), HL60

(Leukemia)

Weak [2]

N-(4-

hydroxyphenyl)decan

anamide

MCF-7, MCF-7/Adr(R)

(Breast), DU-145

(Prostate), HL60

(Leukemia)

Weak [2]

HNPMI

PC-3 (Prostate),

Caco-2 (Colon),

HepG2 (Lung)

Concentration-

dependent inhibition
[3]

THTMP

PC-3 (Prostate),

Caco-2 (Colon),

HepG2 (Lung)

Concentration-

dependent inhibition
[3]

THMPP PC-3 (Prostate),

Caco-2 (Colon),

Concentration-

dependent inhibition

[3]
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HepG2 (Lung)

4-trifluoromethyl

substituted

tetrahydroquinoline

derivative (4ag)

SNB19 (Glioblastoma) 38.3 [4]

4-trifluoromethyl

substituted

tetrahydroquinoline

derivative (4ag)

LN229 (Glioblastoma) 40.6 [4]

Table 2: Tyrosinase Inhibitory Activity of p-
Alkylaminophenols

Compound Substrate IC50 (µM) Reference

p-decylaminophenol

(3)
L-tyrosine ~5.7 [5]

p-decylaminophenol

(3)
L-DOPA ~30.1 [5]

p-

dodecylaminophenol

(2)

L-tyrosine / L-DOPA >200 [5]

Kojic Acid (Reference) L-tyrosine ~12.6 [5]

Kojic Acid (Reference) L-DOPA ~32.8 [5]

Table 3: Antioxidant Activity of p-Alkylaminophenols
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Compound Assay Activity Reference

p-octylaminophenol

(3)

Lipid Peroxidation

Inhibition

Most potent

(3>4>5>6)
[6]

p-hexylaminophenol

(4)

Lipid Peroxidation

Inhibition
Potency: 3>4>5>6 [6]

p-butylaminophenol

(5)

Lipid Peroxidation

Inhibition
Potency: 3>4>5>6 [6]

p-methylaminophenol

(6)

Lipid Peroxidation

Inhibition
Least potent [6]

p-

methoxybenzylaminop

henol (7)

DPPH Radical

Scavenging
Most potent [6]

2-(benzo[d][1]

[5]dioxol-5-

yl(pyrrolidin-1-

yl)methyl)phenol (4)

DPPH Radical

Scavenging

47.29 ± 0.05%

inhibition at 10 mg/ml
[7]

2-(benzo[d][1]

[5]dioxol-5-

yl(piperidin-1-

yl)methyl)phenol (5)

DPPH Radical

Scavenging

37.51 ± 0.01%

inhibition at 10 mg/ml
[7]

2-(azepan-1-

yl(benzo[d][1]

[5]dioxol-5-

yl)methyl)phenol (6)

DPPH Radical

Scavenging

38.20 ± 0.01%

inhibition at 10 mg/ml
[7]

Experimental Protocols
Cytotoxicity Assay (MTT Assay)
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

method to assess cell viability.

Procedure:
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Seed cells in a 96-well plate at a density of 1 × 10^4 cells/well and incubate for 24 hours.[8]

Treat the cells with various concentrations of the p-alkylaminophenol compounds and

incubate for the desired period (e.g., 24, 48, or 72 hours).

After the incubation period, add 10-28 µL of MTT solution (final concentration 0.5 mg/mL) to

each well.[8][9]

Incubate the plate for 1.5 to 4 hours at 37°C in a humidified atmosphere.[8][9]

Remove the MTT solution and add 100-130 µL of a solubilization solution (e.g., DMSO) to

dissolve the formazan crystals.[8][9]

Shake the plate for 5-15 minutes to ensure complete solubilization.[8][10]

Measure the absorbance at a wavelength between 500 and 600 nm using a microplate

reader.[9]

Apoptosis Assay (Annexin V-FITC/PI Staining)
This assay distinguishes between live, early apoptotic, late apoptotic, and necrotic cells.

Procedure:

Seed cells (e.g., 1 × 10^6 cells) and induce apoptosis with the test compounds.[11]

Harvest the cells, including both floating and adherent cells, and wash them twice with cold

phosphate-buffered saline (PBS).[11]

Resuspend the cell pellet in 1X Annexin-binding buffer at a concentration of ~1 × 10^6

cells/mL.[12]

To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 2-10 µL of

Propidium Iodide (PI) solution.[13]

Incubate the cells for 15 minutes at room temperature in the dark.[13]

After incubation, add 400 µL of 1X Annexin-binding buffer and keep the samples on ice.[13]
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Analyze the stained cells by flow cytometry as soon as possible.[12]

Caspase-3/7 Activity Assay
This luminescent assay measures the activity of caspases 3 and 7, key executioner caspases

in apoptosis.

Procedure:

Seed cells in a white-walled 96-well plate and treat with the test compounds for the desired

time.[14]

Equilibrate the plate to room temperature for about 30 minutes.

Add an equal volume of Caspase-Glo® 3/7 Reagent to each well.

Mix the contents of the wells by gently shaking for 30 seconds.

Incubate the plate at room temperature for 1 to 2 hours.

Measure the luminescence using a plate-reading luminometer.[15]
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Caption: p-Alkylaminophenol induced anticancer signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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